Cas no 32101-51-2 (Ethanone,1-[3-(2,4-dinitrophenoxy)phenyl]-)
32101-51-2 structure
Product Name:Ethanone,1-[3-(2,4-dinitrophenoxy)phenyl]-
CAS No:32101-51-2
MF:C14H10N2O6
MW:302.239003658295
CID:321078
PubChem ID:275208
Update Time:2025-04-19
Ethanone,1-[3-(2,4-dinitrophenoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[3-(2,4-dinitrophenoxy)phenyl]-
- 1-[3-(2,4-dinitrophenoxy)phenyl]ethanone
- 1-[3-(2,4-Dinitro-phenoxy)-phenyl]-aethanon
- 1-[3-(2,4-dinitro-phenoxy)-phenyl]-ethanone
- AC1L5H8B
- AC1Q20X8
- AR-1B9106
- CTK4G8209
- KST-1B3070
- NSC121895
- SR-01000107388-1
- SR-01000107388
- NSC-121895
- 32101-51-2
- AJ-292/40927072
- 1-[3-(2,4-DINITROPHENOXY)PHENYL]ETHAN-1-ONE
- AKOS003646656
- DTXSID40298242
-
- Inchi: 1S/C14H10N2O6/c1-9(17)10-3-2-4-12(7-10)22-14-6-5-11(15(18)19)8-13(14)16(20)21/h2-8H,1H3
- InChI Key: YILZHWDQPRZWAC-UHFFFAOYSA-N
- SMILES: O(C1=CC=CC(C(C)=O)=C1)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 302.0539
- Monoisotopic Mass: 302.05388604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 112.58
- LogP: 4.54430
Ethanone,1-[3-(2,4-dinitrophenoxy)phenyl]- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
32101-51-2 (Ethanone,1-[3-(2,4-dinitrophenoxy)phenyl]-) Related Products
- 6277-38-9(4-Methoxy-3-nitroacetophenone)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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